Cas no 65195-55-3 (Avermectin B1a)

• Product Name: Avermectin B1a
• CAS No: 65195-55-3
• MF: C₄₈H₇₂O₁₄
• MW: 873.07689666748
• MDL: MFCD01939385
• CID: 58294
• Update Time: 2025-08-01

Avermectin B1a Chemical and Physical Properties

Names and Identifiers

• Avermectin B1a
• ABERMECTINS
• 5-o-demethyl-avermectin a1
• 5-O-DemethylAvermectin A1a
• Antibiotic C-076B1a
• Avamectin B1a
• C-076B1a
• Abamectin B1a
• [3H]-Abamectin B1a
• 22,23-dihydroavermectinh B1a
• abamectin component B1a
• Abamectin komponente B1a
• Abamectina [Spanish]
• Abamectine [French]
• Abamectinum [Latin]
• Antibiotic C 076B1a
• Avermectin B(1)a
• Caswell No. 063AB
• Vertimec(R)018SC
• Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran],avermectin A1a deriv.
• L676863

• MDL： MFCD01939385
• Inchi： 1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3
• InChI Key： RRZXIRBKKLTSOM-UHFFFAOYSA-N
• SMILES： CCC(C1C(C)C=CC2(OC3CC=C(C(C(C=CC=C4C5(C(C(C(=CC5C(OC(C3)C2)=O)C)O)OC4)O)C)OC2OC(C)C(OC3OC(C)C(O)C(OC)C3)C(OC)C2)C)O1)C

Computed Properties

• Exact Mass: 872.49200
• Monoisotopic Mass: 872.492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 62
• Rotatable Bond Count: 8
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.24
• Melting Point: 157~162 oC
• Boiling Point: 940.9°C at 760 mmHg
• Flash Point: 268.1 oC
• Refractive Index: 1.571
• PSA: 170.06000
• LogP: 5.37740

Avermectin B1a Security Information

• Signal Word：Danger
• Hazard Statement： H300-H310-H330-H373-H410
• Warning Statement： P260-P264-P273-P280-P284-P301+P310
• Hazardous Material transportation number：UN 2588
• Safety Term：6.1(a)
• Packing Group：II
• HazardClass：6.1
• PackingGroup：Ⅰ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Avermectin B1a

Comprehensive Analysis of Avermectin B1a (CAS No. 65195-55-3): Properties, Applications, and Industry Trends

Avermectin B1a (CAS No. 65195-55-3) is a naturally occurring macrocyclic lactone derived from the fermentation of Streptomyces avermitilis. As a key component of the avermectin family, it has garnered significant attention in agricultural, veterinary, and pharmaceutical research due to its potent bioactivity. This article delves into the molecular structure, mechanisms of action, and cutting-edge applications of Avermectin B1a, while addressing trending topics such as sustainable agriculture, parasite resistance, and green chemistry.

The chemical formula of Avermectin B1a is C₄₈H₇₂O₁₄, with a molecular weight of 873.09 g/mol. Its unique 16-membered macrocyclic ring and disaccharide moiety contribute to its high affinity for glutamate-gated chloride channels in invertebrates, making it a highly effective parasiticide. Recent studies highlight its role in integrated pest management (IPM) systems, particularly as demand for eco-friendly pesticides surges amid global concerns over chemical runoff and biodiversity loss.

In veterinary medicine, formulations containing Avermectin B1a are widely used to combat nematodes and arthropods in livestock. With the rise of anthelmintic resistance—a hot topic in veterinary forums—researchers are exploring synergistic combinations with plant-derived compounds like tannins or essential oils to enhance efficacy. The compound's low toxicity to mammals (LD₅₀ > 300 mg/kg in rats) further supports its adoption in animal health protocols.

The pharmaceutical industry has investigated Avermectin B1a derivatives for potential anticancer and antiviral properties. A 2023 study published in Nature Chemical Biology revealed its modulation of P-glycoprotein transporters, sparking discussions about drug delivery optimization in oncology. Meanwhile, formulation scientists are developing nanocarrier systems to improve its bioavailability—a frequent search query in academic databases.

Environmental fate studies show Avermectin B1a undergoes rapid photodegradation (DT₅₀ < 12 hours in sunlight), addressing consumer concerns about soil persistence. Innovations like microencapsulation and UV-stabilized coatings now extend its field stability while reducing application frequency—a breakthrough frequently cited in precision agriculture webinars.

Analytical methods for Avermectin B1a quantification remain a focal point, with HPLC-MS/MS achieving detection limits below 0.1 ppb. Regulatory agencies including the EPA and EFSA have established maximum residue limits (MRLs) ranging from 5–50 μg/kg in food crops, reflecting rigorous food safety standards. These protocols align with the FAO's push for residue monitoring technologies—a trending search term in food safety portals.

Market projections indicate 6.8% CAGR growth for avermectin-based products through 2030, driven by Asia-Pacific demand. However, the industry faces challenges like supply chain volatility for fermentation raw materials—a topic dominating LinkedIn's agrochemical groups. Emerging biosynthetic engineering approaches aim to boost yields, with CRISPR-modified Streptomyces strains showing 40% higher output in pilot studies.

Quality control protocols for Avermectin B1a require strict monitoring of related substances like Avermectin B1b (CAS No. 65195-56-4). The USP-NF monograph specifies ≤3.0% B1b content, ensuring batch consistency—a critical parameter for GMP-certified manufacturers. These standards support the compound's inclusion in WHO's Essential Medicines List for veterinary applications.

Recent patent filings reveal novel Avermectin B1a co-crystals with improved solubility—addressing a key limitation discussed in pharmaceutical subreddits. Meanwhile, AI-driven discovery platforms are screening thousands of semi-synthetic derivatives for enhanced target specificity, merging traditional natural products chemistry with computational drug design methodologies.

As the scientific community marks the 45th anniversary of avermectin's discovery, this molecule continues to inspire innovations across disciplines. From biopesticide formulations meeting organic farming standards to its unexplored potential in neglected tropical diseases, Avermectin B1a exemplifies how natural compounds can address contemporary challenges in health and agriculture.